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Executive Summary

Myristanilide (N-phenyltetradecanamide) is a fatty acid anilide (FAA) characterized by a 14-
carbon saturated hydrophobic tail coupled to an aromatic aniline headgroup.[1] While often
utilized as a lipophilic structural probe in membrane dynamics, its primary significance in
toxicological research stems from its association with Toxic Oil Syndrome (TOS).[1] As a
saturated analog of the oleilanilides implicated in the 1981 Spanish epidemic, myristanilide
serves as a critical reference standard for studying the immunotoxic mechanisms of aniline-
denatured lipids.

This guide provides a rigorous analysis of myristanilide’s physicochemical properties, a
validated synthesis protocol, and an examination of its biological relevance.[1]

Chemical Identity & Structural Architecture[2]

Myristanilide represents a class of "pseudo-ceramides” or fatty acid amides where the polar
headgroup is capped by a phenyl ring, significantly altering its packing parameter compared to
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endogenous lipids.

Structural Analysis

The molecule consists of two distinct domains:
e The Myristoyl Chain (

): A saturated, hydrophobic alkyl chain responsible for membrane intercalation.[1]

e The Anilide Headgroup: A planar, aromatic amide moiety.[1] The amide bond provides
hydrogen bond donor/acceptor capability, while the phenyl ring introduces

stacking potential, influencing the melting point and solubility profile.[1]

Physicochemical Profile

The following data aggregates experimental values and computed descriptors for precision in
formulation and detection.
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Property Value Context/Significance
IUPAC Name N-phenyltetradecanamide Systematic nomenclature
CAS Number 622-56-0 Unique identifier

Molecular Formula -

Molecular Weight 303.49 g/mol -

Distinctly higher than myristic
] ] acid (54°C) due to

Melting Point 85.7-86.1°C ) )
intermolecular H-bonding and
aromatic stacking [1].[1][2]
Highly lipophilic; practically

LogP (XLogP3) ~7.6 insoluble in water, soluble in

DCM, Ethanol, Acetone [1].[1]

Indicates limited polar

interaction capability,

Topological Polar Surface Area  29.1 A2 o P y ]
facilitating blood-brain barrier

(BBB) penetration models.[1]

Synthesis & Purification Protocol

While direct condensation of aniline and myristic acid is possible at high temperatures, the Acyl
Chloride Method is preferred for research-grade purity to avoid thermal degradation and
incomplete conversion.

Reaction Logic
Myristoyl Chloride + Aniline

Myristanilide +
[1]

o Causality: Aniline is a weak nucleophile.[1] Using the highly reactive acid chloride ensures
rapid coupling.[1] Triethylamine (
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) serves as a scavenger base to neutralize the HCI byproduct, driving the equilibrium forward
and preventing protonation of the aniline.

Step-by-Step Methodology

Reagents:

Myristoyl chloride (1.0 eq)

Aniline (1.0 eq)

Triethylamine (1.2 eq)[1]

Dichloromethane (DCM) (Anhydrous)

Protocol:

e Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve Aniline (10 mmol) and Triethylamine (12 mmol) in anhydrous DCM (20
mL). Cool to 0°C.

» Addition: Dropwise add Myristoyl chloride (10 mmol) dissolved in DCM (5 mL) over 15
minutes. Critical: Exothermic reaction; maintain temperature <5°C to prevent side reactions.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3-4 hours.
Monitor via TLC (Hexane:Ethyl Acetate 8:2).[1]

o Workup:

o Wash reaction mixture with 1M HCI (removes unreacted aniline).

o Wash with saturated

(removes unreacted acid/chloride traces).

o Wash with Brine, dry over

, and concentrate in vacuo.
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 Purification (Self-Validating Step): Recrystallize the crude solid from Ethanol/Water or
Hexane.[1]

o Success Criterion: Product should appear as white crystalline plates with a sharp melting
point near 86°C.[1]

Synthesis Workflow Visualization
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Click to download full resolution via product page

Caption: Figure 1. Optimized synthetic pathway for high-purity Myristanilide production via
acyl chloride route.

Biological & Pharmacological Relevance[3][4]
The Toxic Oil Syndrome (TOS) Connection

Myristanilide is structurally homologous to the Oleilanilides and Linoleanilides identified as the
causative agents of the 1981 Toxic Oil Syndrome in Spain. This epidemic was caused by the
consumption of rapeseed oil that had been denatured with aniline for industrial use and then
illegally refined for human consumption [2][3].[3][4]

o Mechanism of Formation: During the illegal refining process, residual aniline reacted with
triglycerides/fatty acids at high temperatures, generating Fatty Acid Anilides (FAAS).

» Toxicological Marker: While unsaturated anilides (Oleic/Linoleic) are more potent
immunotoxicants, Myristanilide serves as a stable, saturated marker for detecting aniline
contamination in lipid supplies [4].

Immunotoxicity Mechanism

Research indicates that FAAs do not act directly but require metabolic activation.[1][5]

o Metabolism: FAAs are oxidized by cytochrome P450 enzymes.[1]
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e Autoimmunity: Reactive intermediates form adducts with host proteins, creating neo-
antigens.[1]

» Response: This triggers a T-cell mediated autoimmune response, leading to the vascular and
connective tissue damage observed in TOS [5].[1]

Pathogenicity Visualization[1]

Caption: Figure 2.[2][6] Proposed mechanism of action for Fatty Acid Anilide (FAA) induced
immunotoxicity.

Analytical Characterization

To validate the synthesis of Myristanilide, the following spectral signatures are diagnostic.

Infrared Spectroscopy (FT-IR)

e Amide | Band: ~1660 cm~* (C=0 stretch).
e Amide Il Band: ~1540 cm~* (N-H bend).[1]
e N-H Stretch: ~3300 cm~1 (Sharp peak).

e C-H Stretch: 2920, 2850 cm~1 (Alkyl chain).[1]

Nuclear Magnetic Resonance ( H-NMR)

Solvent:

, 300 MHz

7.50 (d, 2H): Ortho-protons on phenyl ring.

7.30 (t, 2H): Meta-protons on phenyl ring.

7.10 (t, 1H): Para-proton on phenyl ring.

7.20 (br s, 1H): Amide N-H (Exchangeable).[1]

2.35 (t, 2H):
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-Methylene protons (
)[1]
e 1.25 (m, 20H): Bulk methylene chain.

e 0.88 (t, 3H): Terminal methyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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